Cas no 1361665-99-7 (Dimethyl-[2-(2,4,6-trichlorocyclohexa-2,4-dienyl)-phenyl]-amine)

• Product Name: Dimethyl-[2-(2,4,6-trichlorocyclohexa-2,4-dienyl)-phenyl]-amine
• CAS No: 1361665-99-7
• MF: C₁₄H₁₄Cl₃N
• MW: 302.626660823822
• CID: 4968664
• Update Time: 2025-10-15

Dimethyl-[2-(2,4,6-trichlorocyclohexa-2,4-dienyl)-phenyl]-amine Chemical and Physical Properties

Names and Identifiers

• Dimethyl-[2-(2,4,6-trichlorocyclohexa-2,4-dienyl)-phenyl]-amine

• Inchi： 1S/C14H14Cl3N/c1-18(2)13-6-4-3-5-10(13)14-11(16)7-9(15)8-12(14)17/h3-8,11,14H,1-2H3
• InChI Key： IYMQDLWKFHKJKC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C1C1C=CC=CC=1N(C)C)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 362
• XLogP3: 4.6
• Topological Polar Surface Area: 3.2

Additional information on Dimethyl-[2-(2,4,6-trichlorocyclohexa-2,4-dienyl)-phenyl]-amine

Dimethyl-[2-(2,4,6-trichlorocyclohexa-2,4-dienyl)-phenyl]-amine: A Comprehensive Overview

Dimethyl-[2-(2,4,6-trichlorocyclohexa-2,4-dienyl)-phenyl]-amine is a complex organic compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its CAS number 1361665-99-7, has garnered attention due to its unique structural properties and potential biological activities. The molecular structure of this compound features a phenyl ring substituted with a trichlorocyclohexadienyl group, which contributes to its distinct chemical behavior and reactivity.

The synthesis of Dimethyl-[2-(2,4,6-trichlorocyclohexa-2,4-dienyl)-phenyl]-amine involves a series of carefully orchestrated chemical reactions. The presence of multiple chlorine atoms in the cyclohexadienyl moiety enhances the compound's ability to participate in various organic transformations, making it a valuable intermediate in the synthesis of more complex molecules. Researchers have leveraged these properties to explore its utility in developing novel therapeutic agents.

In recent years, there has been growing interest in understanding the pharmacological profile of Dimethyl-[2-(2,4,6-trichlorocyclohexa-2,4-dienyl)-phenyl]-amine. Preliminary studies suggest that this compound exhibits promising biological activity in several in vitro assays. Its interaction with biological targets such as enzymes and receptors has been the focus of extensive research. The trichlorocyclohexadienyl group is particularly noteworthy for its ability to modulate the electronic properties of the molecule, influencing its binding affinity and selectivity.

One of the most intriguing aspects of Dimethyl-[2-(2,4,6-trichlorocyclohexa-2,4-dienyl)-phenyl]-amine is its potential as a scaffold for drug discovery. The structural features of this compound allow for modifications that can fine-tune its biological activity. Researchers have employed computational methods to predict how different structural variations might impact the compound's efficacy and safety profiles. These virtual screening approaches have accelerated the process of identifying lead compounds for further development.

The role of Dimethyl-[2-(2,4,6-trichlorocyclohexa-2,4-dienyl)-phenyl]-amine in medicinal chemistry extends beyond its use as an intermediate. It has been explored as a potential therapeutic agent itself. Studies have indicated that this compound may possess anti-inflammatory and antioxidant properties, making it a candidate for treating various inflammatory diseases and oxidative stress-related conditions. The exact mechanisms by which it exerts these effects are still under investigation but preliminary findings are encouraging.

The synthesis and characterization of Dimethyl-[2-(2,4,6-trichlorocyclohexa-2,4-dienyl)-phenyl]-amine have also contributed to advancements in synthetic methodology. The development of efficient synthetic routes has enabled researchers to produce this compound on a larger scale, facilitating further exploration of its applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex core structure of this molecule.

As our understanding of the molecular interactions involved continues to grow, so does the potential for new discoveries with Dimethyl-[2-(2,4,6-trichlorocyclohexa-2,4-dienyl)-phenyl]-amine. Collaborative efforts between chemists and biologists are essential for unlocking the full therapeutic potential of this compound. By integrating knowledge from multiple disciplines, researchers can design more targeted experiments and develop innovative strategies for drug development.

The future directions for research on Dimethyl-[2-(2,4,6-trichlorocyclohexa-2,4-dienyl)-phenyl]-amine are numerous and exciting. Exploring its interactions with other molecules and assessing its pharmacokinetic properties will be crucial steps forward. Additionally, investigating how variations in its structure can enhance its biological activity will provide valuable insights into designing next-generation pharmaceuticals.

In conclusion, Dimethyl-[2-(2,4,6-trichlorocyclohexa-2,4-dienyl)-phenyl]-amine represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and promising biological activities make it a compelling candidate for further research and development. As scientists continue to unravel its mysteries，this compound is poised to play a vital role in the discovery and creation of new therapeutic agents that can improve human health.